Cas no 3555-47-3 (Tetrakis(trimethylsiloxy)silane)

Tetrakis(trimethylsiloxy)silane structure
3555-47-3 structure
Product Name:Tetrakis(trimethylsiloxy)silane
CAS No:3555-47-3
Molecular Formula:C12H36O4Si5
Molecular Weight:384.8393
MDL:MFCD00051587
CID:84789
PubChem ID:354335615

Tetrakis(trimethylsiloxy)silane Properties

Names and Identifiers

    • 1,1,5,5,5-hexamethyl-3,3-bis[(trimethylsilyl)oxy]trisiloxane
    • Tetrakis(trimethylsiloxy)silane
    • Tetrakis(trimethylsilyl) Orthosilicate
    • tetrakis(trimethylsilyl) silicate
    • 1,1,1,5,5,5-hexamethyl-3,3-bis-trimethylsilanyloxy-trisiloxane
    • 1,1,1,5,5,5-Hexamethyl-3,3-bis-trimethylsilyloxy-trisiloxan
    • 3.3-Bis-trimethylsiloxy-hexamethyltrisiloxan
    • Orthokieselsaeure-tetrakis-trimethylsilylester
    • Tetrakis-trimethylsiloxy-silan
    • Tetrakis-trimethylsilyloxy-silan
    • Tetrakis(trimethylsilyloxy)silane
    • 1,1,1,5,5,5-hexamethyl-3,3-bis[(trimethylsilyl)oxy]-trisiloxane
    • Trimethylsilanol tetraester with silicic acid (H4SiO4)
    • Silicic acid (H4SiO4) tetrakis(trimethylsilyl) ester
    • tetrakis (Trimethylsiloxy) silane
    • Trisiloxane, 1,1,1,5,5,5-hexamethyl-3,3-bis(trimethylsiloxy)-
    • 55L9T9A11I
    • Trisiloxane, 1,1,1,5,5,5-hexamethyl-3,3-bis[(trimethylsilyl)oxy]-
    • Trisiloxane, 1,1,1,5,5,5-hexamethyl-3,3-bis((trimethylsilyl)oxy)-
    • 1,1,5,5,5-Hexamethyl-3,3-bis((trimethylsilyl)oxy)trisiloxane
    • MDL: MFCD00051587
    • InChIKey: VNRWTCZXQWOWIG-UHFFFAOYSA-N
    • Inchi: 1S/C12H36O4Si5/c1-17(2,3)13-21(14-18(4,5)6,15-19(7,8)9)16-20(10,11)12/h1-12H3
    • SMILES: [Si](O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])(O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])(O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
    • BRN: 1793898

Computed Properties

  • Exact Mass: 384.14600
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 8
  • Monoisotopic Mass: 384.145992
  • Heavy Atom Count: 21
  • Complexity: 266
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 36.9

Experimental Properties

  • LogP: 4.82800
  • PSA: 36.92000
  • Refractive Index: n20/D 1.389(lit.)
  • Boiling Point: 220°C(lit.)
  • Melting Point: -60 °C
  • Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
  • Color/Form: colorless liquid
  • Solubility: Insoluble
  • Density: 0.87 g/mL at 25 °C(lit.)

Tetrakis(trimethylsiloxy)silane Security Information

Tetrakis(trimethylsiloxy)silane Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Tetrakis(trimethylsiloxy)silane Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003V6I-5g
Tetrakis(trimethylsilyl) orthosilicate
3555-47-3 98%
5g
$8.00 2024-05-04
A2B Chem LLC
AB79578-5g
Tetrakis(trimethylsilyl) orthosilicate
3555-47-3 98%
5g
$8.00 2024-04-20
Aaron
AR003VEU-1g
Tetrakis(trimethylsilyl) orthosilicate
3555-47-3 97%
1g
$4.00 2025-01-22
abcr
AB111405-5 g
Tetrakis(trimethylsiloxy)silane, 97%; .
3555-47-3 97%
5 g
€69.50 2023-07-20
Ambeed
A294422-5g
Tetrakis(trimethylsilyl) orthosilicate
3555-47-3 98%
5g
$10.0 2025-03-03
Fluorochem
S15850-25g
Tetrakis(trimethylsiloxy)silane
3555-47-3 99%
25g
£91.00 2022-02-28
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L06083-1g
Tetrakis(trimethylsiloxy)silane, 98+%
3555-47-3 98+%
1g
¥320.00 2023-03-30
BAI LING WEI Technology Co., Ltd.
124813-5G
Tetrakis(trimethylsiloxy)silane, 98%
3555-47-3 98%
5G
¥ 407
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1258360-1g
Tetrakis(trimethylsilyl) orthosilicate
3555-47-3 97%
1g
¥39 2023-04-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T28740-5g
Tetrakis(trimethylsilyl) silicate
3555-47-3 98%
5g
¥238.0 2023-09-06

Tetrakis(trimethylsiloxy)silane Suppliers

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3555-47-3)
MR./MRS.:MO HANG QI
Phone:17002132182
Email:3146474380@qq.com
HU BEI YONG KUO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3555-47-3)
MR./MRS.:SUN YAO
Phone:18064098002
Email:1248580055@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:3555-47-3)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3555-47-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

Tetrakis(trimethylsiloxy)silane Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:3555-47-3)TETRAKIS(TRIMETHYLSILOXY)SILANE
sfd22610
Purity:99.9%
Quantity:200kg
Price($):discuss personally